Cas no 1092790-20-9 (2-Methylquinoline-6-boronic Acid)

• Product Name: 2-Methylquinoline-6-boronic Acid
• CAS No: 1092790-20-9
• MF: C₁₀H₁₀BNO₂
• MW: 187.002902507782
• MDL: MFCD08062388
• CID: 2624502
• PubChem ID: 53433227
• Update Time: 2025-05-20

2-Methylquinoline-6-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinoline-6-boronic Acid
• (2-METHYL-6-QUINOLINYL)BORONIC ACID
• AKOS006284723
• AT12653
• CS-0175871
• AB43373
• 2-METHYLQUINOLIN-6-YLBORONIC ACID
• DB-156927
• STB79020
• (2-METHYLQUINOLIN-6-YL)BORONICACID
• (2-METHYLQUINOLIN-6-YL)BORONIC ACID
• EN300-254017
• (2-methylquinolin-6-yl)boranediol
• B-(2-methyl-6-quinolinyl)boronic acid
• MFCD08062388
• Z1198175897
• (2-Methyl-6-quinolinyl)
• BS-39913
• 1092790-20-9
• 833-168-6

• MDL： MFCD08062388
• Inchi： 1S/C10H10BNO2/c1-7-2-3-8-6-9(11(13)14)4-5-10(8)12-7/h2-6,13-14H,1H3
• InChI Key： MVMHGLOKEZYGNG-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C(=CC=C(C)N=2)C=1)O

Computed Properties

• Exact Mass: 187.0804587Da
• Monoisotopic Mass: 187.0804587Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Methylquinoline-6-boronic Acid

Recent Advances in the Application of 2-Methylquinoline-6-boronic Acid (CAS: 1092790-20-9) in Chemical Biology and Pharmaceutical Research

2-Methylquinoline-6-boronic acid (CAS: 1092790-20-9) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents, especially in the fields of oncology and infectious diseases.

One of the most significant advancements involving 2-Methylquinoline-6-boronic acid is its application in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the boronic acid moiety of this compound facilitates the formation of stable complexes with kinase active sites, enhancing inhibitory potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methylquinoline-6-boronic acid exhibited promising activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in non-small cell lung cancer (NSCLC). The study reported a 50% reduction in tumor growth in murine models, underscoring the compound's potential as a lead structure for further optimization.

In addition to its role in oncology, 2-Methylquinoline-6-boronic acid has been explored for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound, when incorporated into peptidomimetic structures, displayed significant activity against drug-resistant bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus). The boronic acid group was found to enhance the binding affinity of these peptidomimetics to bacterial cell wall components, thereby disrupting cell integrity and leading to bacterial cell death. These findings suggest a promising avenue for addressing the global challenge of antibiotic resistance.

Another notable application of 2-Methylquinoline-6-boronic acid is in the field of chemical proteomics, where it serves as a versatile probe for identifying and characterizing protein-ligand interactions. A recent study in ACS Chemical Biology utilized this compound to develop a novel activity-based protein profiling (ABPP) platform, enabling the identification of serine hydrolases in complex biological samples. The boronic acid moiety's ability to form reversible covalent bonds with active-site serine residues was instrumental in this approach, providing insights into enzyme function and potential drug targets.

Despite these advancements, challenges remain in the optimization of 2-Methylquinoline-6-boronic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the quinoline scaffold and boronic acid positioning to improve pharmacokinetic properties while maintaining therapeutic efficacy. Computational modeling and high-throughput screening are being employed to accelerate this process, as reported in a 2023 review in Drug Discovery Today.

In conclusion, 2-Methylquinoline-6-boronic acid (CAS: 1092790-20-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical proteomics, with promising results in oncology and antimicrobial therapy. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the development of next-generation therapeutics. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.